Cas no 117782-96-4 (1-nitroso-1H-Indole)

• Product Name: 1-nitroso-1H-Indole
• CAS No: 117782-96-4
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 1100693
• PubChem ID: 12159747
• Update Time: 2025-04-20

1-nitroso-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 1-nitroso-1H-Indole
• 1-nitrosoindole
• n-nitrosoindole
• UNII-V2M85SRD2U
• V2M85SRD2U
• DTXSID80478864
• 1H-Indole, 1-nitroso-
• 117782-96-4

• Inchi： 1S/C8H6N2O/c11-9-10-6-5-7-3-1-2-4-8(7)10/h1-6H
• InChI Key： OWNZIVKKOPUAGJ-UHFFFAOYSA-N
• SMILES： O=NN1C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 146.048012819g/mol
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles